Cas no 1030624-41-9 (1-((4-Chlorophenethyl)amino)propan-2-ol Hydrochloride)

1-((4-Chlorophenethyl)amino)propan-2-ol Hydrochloride structure
1030624-41-9 structure
Product Name:1-((4-Chlorophenethyl)amino)propan-2-ol Hydrochloride
CAS No:1030624-41-9
MF:C11H17Cl2NO
MW:250.164781332016
CID:2156000
PubChem ID:68779581
Update Time:2025-04-21

1-((4-Chlorophenethyl)amino)propan-2-ol Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-[[2-(4-chlorophenyl)ethyl]amino]-, hydrochloride (1:1)
    • 1-(4-chlorophenethylamino)propan-2-ol hydrochloride
    • 1-((4-Chlorophenethyl)amino)propan-2-ol hydrochloride
    • 2-Propanol, 1-[[2-(4-chlorophenyl)ethyl]aMino]-, hydrochloride
    • 1-[[2-(4-Chlorophenyl)ethyl]amino]-2-propanol hydrochloride (1:1)
    • SCHEMBL3770898
    • 2-Propanol, 1-[[2-(4-chlorophenyl)ethyl]aMino]-, hydrochloride (1
    • 1-[2-(4-chlorophenyl)ethylamino]propan-2-ol;hydrochloride
    • 1030624-41-9
    • D77443
    • CS-M1984
    • 1-{[2-(4-chlorophenyl)ethyl]amino}propan-2-ol hydrochloride
    • 1-((4-Chlorophenethyl)amino)propan-2-ol Hydrochloride
    • Inchi: 1S/C11H16ClNO.ClH/c1-9(14)8-13-7-6-10-2-4-11(12)5-3-10;/h2-5,9,13-14H,6-8H2,1H3;1H
    • InChI Key: VFFROLKUNVPLDD-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)CCNCC(C)O.Cl

Computed Properties

  • Exact Mass: 249.0687196g/mol
  • Monoisotopic Mass: 249.0687196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 146
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3Ų

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